Cas no 104795-81-5 (Benzo[b]thiophene-2-carboxylic acid, 5-methyl-3-(1-methylethoxy)-)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 5-methyl-3-(1-methylethoxy)-
• CAS No: 104795-81-5
• MF: C₁₃H₁₄O₃S
• MW: 250.313462734222
• CID: 1146010
• Update Time: 2024-07-26

Benzo[b]thiophene-2-carboxylic acid, 5-methyl-3-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 5-methyl-3-(1-methylethoxy)-

• Inchi： 1S/C13H14O3S/c1-7(2)16-11-9-6-8(3)4-5-10(9)17-12(11)13(14)15/h4-7H,1-3H3,(H,14,15)
• InChI Key： ZKHDLIGXVNCNOE-UHFFFAOYSA-N
• SMILES： C12=CC=C(C)C=C1C(OC(C)C)=C(C(O)=O)S2

Computed Properties

• Exact Mass: 250.06642

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 417.5±40.0 °C(Predicted)
• PSA: 46.53
• pka: 3.56±0.30(Predicted)